Cas no 365542-57-0 (methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxy-benzoate hydrochloride)

• Product Name: methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxy-benzoate hydrochloride
• CAS No: 365542-57-0
• MF: C₂₁H₂₂Cl₂N₂O₃
• MW: 421.316983699799
• MDL: MFCD12546819
• CID: 1475041
• PubChem ID: 46735424
• Update Time: 2025-10-29

methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxy-benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxy-benzoate hydrochloride
• Benzoic a<wbr>
• Methyl 2-<wbr>
• LogP
• 2-[2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-ethyl]-6-methoxy-benzoic acid methyl ester
• MFCD12546819
• 2-[2-(5-Chloro-3-methyl-1-phenyl-1H-pyraZol-4-yl)-ethyl]-6-methoxy-benZoic acid methyl ester hydrochloride
• METHYL 2-[2-(5-CHLORO-3-METHYL-1-PHENYL-1H-PYRAZOL-4-YL)ETHYL]-6-METHOXYBENZOATE HYDROCHLORIDE
• Methyl 2-(2-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethyl)-6-methoxybenzoate hydrochloride
• 365542-57-0
• methyl 2-[2-(5-chloro-3-methyl-1-phenylpyrazol-4-yl)ethyl]-6-methoxybenzoate;hydrochloride

• MDL： MFCD12546819
• Inchi： 1S/C21H21ClN2O3.ClH/c1-14-17(20(22)24(23-14)16-9-5-4-6-10-16)13-12-15-8-7-11-18(26-2)19(15)21(25)27-3;/h4-11H,12-13H2,1-3H3;1H
• InChI Key： VKASKHPCHJBHIM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C1C=CC=CC=1)CCC1C=CC=C(C=1C(=O)OC)OC.Cl

Computed Properties

• Exact Mass: 420.10096
• Monoisotopic Mass: 420.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4A^2

Experimental Properties

• PSA: 53.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxy-benzoate hydrochloride

Comprehensive Overview of Methyl 2-[2-(5-Chloro-3-Methyl-1-Phenyl-Pyrazol-4-Yl)Ethyl]-6-Methoxy-Benzoate Hydrochloride (CAS No. 365542-57-0)

The compound methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxy-benzoate hydrochloride (CAS No. 365542-57-0) is a chemically synthesized derivative with significant potential in pharmaceutical and agrochemical research. Its complex structure combines a pyrazole core with a benzoate moiety, making it a subject of interest for its unique physicochemical properties. Researchers are increasingly exploring its applications due to its structural versatility and potential bioactivity.

One of the key features of this compound is its hydrochloride salt form, which enhances solubility and stability, making it suitable for formulation studies. The presence of a chloro substituent and a methoxy group in its structure contributes to its reactivity and interaction with biological targets. These attributes have led to investigations into its role as an intermediate in the synthesis of more complex molecules, particularly in drug discovery programs.

In recent years, the demand for heterocyclic compounds like methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxy-benzoate hydrochloride has surged, driven by their utility in developing novel therapeutics. The compound's pyrazole ring is a common motif in medicinal chemistry, known for its antimicrobial, anti-inflammatory, and anticancer properties. This has sparked interest among researchers looking for new leads in treating resistant infections or chronic diseases.

From an industrial perspective, the synthesis of CAS No. 365542-57-0 involves multi-step organic reactions, including esterification and alkylation, which are critical for achieving high purity and yield. Optimizing these processes is a hot topic in synthetic chemistry forums, as it directly impacts cost-efficiency and scalability. Environmental considerations, such as green chemistry principles, are also being integrated into its production to minimize waste and energy consumption.

The compound's nomenclature, methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxy-benzoate hydrochloride, reflects its intricate structure, which is often a point of discussion in academic circles. Understanding its IUPAC name helps researchers accurately identify its functional groups and predict its behavior in various chemical environments. This is particularly relevant for those working on structure-activity relationship (SAR) studies, where minor modifications can significantly alter biological efficacy.

In the context of current trends, the rise of computational chemistry and AI-driven drug design has brought attention to compounds like 365542-57-0. Virtual screening and molecular docking studies are being employed to explore its potential binding affinities with target proteins, accelerating the discovery of new applications. This aligns with the growing emphasis on precision medicine and personalized therapies, where tailored chemical entities play a pivotal role.

Another area of interest is the compound's potential role in agrochemical innovation. Pyrazole derivatives are widely used in crop protection products due to their pesticidal and herbicidal activities. Researchers are investigating whether methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxy-benzoate hydrochloride could contribute to next-generation solutions for sustainable agriculture, addressing challenges like pest resistance and environmental impact.

Quality control and analytical characterization of CAS No. 365542-57-0 are critical for ensuring its suitability in research and development. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These methods are essential for meeting regulatory standards and maintaining consistency in experimental results.

As the scientific community continues to explore the frontiers of chemical innovation, compounds like methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxy-benzoate hydrochloride remain at the forefront of interdisciplinary research. Their versatility and potential applications across pharmaceuticals, agrochemicals, and materials science underscore their importance in advancing human health and technology.